Cas no 1361923-24-1 (4-Cyano-3-fluoro-2-(trifluoromethoxy)pyridine)

• Product Name: 4-Cyano-3-fluoro-2-(trifluoromethoxy)pyridine
• CAS No: 1361923-24-1
• MF: C₇H₂F₄N₂O
• MW: 206.097195148468
• CID: 4911878
• Update Time: 2025-11-01

4-Cyano-3-fluoro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-fluoro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H2F4N2O/c8-5-4(3-12)1-2-13-6(5)14-7(9,10)11/h1-2H
• InChI Key： JJOAXPMETJHJSL-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C=CN=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• XLogP3: 2.2
• Topological Polar Surface Area: 45.9

Additional information on 4-Cyano-3-fluoro-2-(trifluoromethoxy)pyridine

Comprehensive Overview of 4-Cyano-3-fluoro-2-(trifluoromethoxy)pyridine (CAS No. 1361923-24-1)

4-Cyano-3-fluoro-2-(trifluoromethoxy)pyridine (CAS No. 1361923-24-1) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. Its unique molecular structure, featuring a cyano group, fluoro substituent, and trifluoromethoxy moiety, makes it a versatile building block for synthesizing advanced materials and bioactive molecules. Researchers and industry professionals are increasingly exploring its applications due to its potential in drug discovery and functional material development.

The compound's pyridine core is a key structural motif in many FDA-approved drugs, and the introduction of electron-withdrawing groups like cyano and trifluoromethoxy enhances its reactivity and binding affinity. This has led to a surge in searches for "4-Cyano-3-fluoro-2-(trifluoromethoxy)pyridine synthesis" and "CAS 1361923-24-1 applications" across scientific databases. Its stability under various conditions also makes it a candidate for high-performance materials, aligning with the growing demand for sustainable and efficient chemical solutions.

In the context of green chemistry, 4-Cyano-3-fluoro-2-(trifluoromethoxy)pyridine is being studied for its potential in catalysis and renewable energy applications. The compound's fluorinated groups contribute to its lipophilicity, a property highly valued in medicinal chemistry for improving drug bioavailability. Recent publications highlight its role in designing next-generation therapeutics, particularly in oncology and neurology, addressing trending queries like "fluorinated pyridines in drug design" and "CAS 1361923-24-1 mechanism of action."

From a commercial perspective, the demand for 4-Cyano-3-fluoro-2-(trifluoromethoxy)pyridine is driven by its utility in crop protection chemicals and electronic materials. Its thermal stability and electronic properties make it suitable for OLEDs and semiconductor coatings, topics frequently searched in conjunction with "advanced pyridine derivatives." Suppliers and manufacturers are optimizing synthesis routes to meet the escalating demand, ensuring compliance with REACH and other regulatory standards.

In summary, 4-Cyano-3-fluoro-2-(trifluoromethoxy)pyridine (CAS No. 1361923-24-1) represents a cutting-edge compound with multifaceted applications. Its integration into innovative technologies and life sciences underscores its importance in modern chemistry, resonating with global trends toward sustainability and precision medicine. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry.